2-(3-methoxypropyl)-9-[(3-methyl-2-thienyl)sulfonyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-(3-methoxypropyl)-9-(3-methylthiophen-2-yl)sulfonyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C18H28N2O4S2/c1-15-5-13-25-17(15)26(22,23)20-10-7-18(8-11-20)6-4-16(21)19(14-18)9-3-12-24-2/h5,13H,3-4,6-12,14H2,1-2H3
• InChI Key: JCOSTXKLZASMHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)S(=O)(=O)N2CCC3(CCC(=O)N(C3)CCCOC)CC2
• Molecular Formula: C18H28N2O4S2
• Molecular Weight: 400.6 g/mol

Description

Synthesis Analysis

The synthesis of diazaspirocyclic compounds often involves multiple steps, including Michael addition reactions, Claisen condensation, and intramolecular cyclization techniques. For example, Ahmed et al. (2012) demonstrated the synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones from the reaction of 1,3-diaryl-2-propen-1-ones with barbituric acid in aqueous ethanol under refluxing conditions without using any catalyst (Ahmed et al., 2012). This example illustrates the general approach to synthesizing complex diazaspirocyclic compounds, highlighting the importance of specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of diazaspirocyclic compounds is characterized by the presence of a spiro linkage, connecting two cyclic systems, one of which contains nitrogen atoms. Yuan et al. (2017) detailed the crystal structure of a diazaspirocyclic compound, elucidating its non-planar conformation and hydrogen bonding interactions, which contribute to its stability and reactivity (Yuan et al., 2017).

Chemical Reactions and Properties

Diazaspirocyclic compounds undergo various chemical reactions, including electrophilic addition, intramolecular cyclization, and complexation with metals. Cordes et al. (2013) described the synthesis of 1,7-diazaspiro[5.5]undecane and its reactions with electrophiles, leading to spirocyclic adducts or tetrahydropyridine derivatives. This work also highlighted the compound's role as a novel bidentate ligand for metal complexes (Cordes et al., 2013).

Physical Properties Analysis

The physical properties of diazaspirocyclic compounds, such as melting points, solubility, and crystallinity, are influenced by their specific structural features. For instance, the solvatochromic behavior and quantum yield of fluorescence of diazaspirocyclic compounds have been studied by Aggarwal & Khurana (2015), indicating how solvent polarity affects these properties (Aggarwal & Khurana, 2015).

Chemical Properties Analysis

The chemical properties of diazaspirocyclic compounds, such as reactivity, stability, and electrophilic sites, are pivotal in their applications in synthesis and materials science. Research by Islam et al. (2017) on the base-promoted synthesis of diazaspiro[5.5]undecane derivatives via double Michael addition showcases the versatility and reactivity of these compounds, demonstrating their potential for creating a wide array of functional materials (Islam et al., 2017).